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Compound of Interest

Compound Name: Chlorodicyclohexylphosphine

Cat. No.: B095532 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling Chlorodicyclohexylphosphine (CAS No. 16523-54-9), a reactive

organophosphorus compound. By adhering to these procedures, you can minimize risks and

maintain a safe research environment.

Understanding the Hazards
Chlorodicyclohexylphosphine is a corrosive liquid that reacts violently with water.[1] It is

crucial to understand its properties to handle it safely.

Physical and Chemical Properties

Property Value

Appearance Colorless to pale yellow liquid[1][2]

Boiling Point 165 °C @ 12 mmHg[1]

Flash Point > 110 °C (> 230 °F)[1]

Density 1.054 g/mL at 25 °C

| Molecular Weight | 232.73 g/mol [3] |
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Chlorodicyclohexylphosphine is classified as a substance that causes severe skin burns and

serious eye damage.[4][5] It is harmful if inhaled and reacts with water to liberate toxic gas.[1]

Personal Protective Equipment (PPE)
A critical step in safely handling Chlorodicyclohexylphosphine is the correct use of Personal

Protective Equipment (PPE). The selection of PPE depends on the potential risk of exposure.

[6]

Recommended PPE for Handling Chlorodicyclohexylphosphine

Body Area Required PPE Specification

Eyes/Face
Safety goggles and face
shield

Must comply with OSHA's
eye and face protection
regulations in 29 CFR
1910.133 or European
Standard EN166.[1]

Hands Chemical-resistant gloves
Neoprene or nitrile rubber

gloves are recommended.[7]

Body
Protective clothing/Impervious

gown

A lab coat or chemical-

resistant suit should be worn.

[1][8]

| Respiratory | Respirator | Use a NIOSH-approved respirator with an appropriate filter (e.g.,

type ABEK (EN14387)) if working outside a fume hood or if there is a risk of inhalation.[5]

Follow OSHA respirator regulations found in 29 CFR 1910.134 or European Standard EN 149.

[1] |

Operational Plan: Step-by-Step Handling Procedure
A detailed operational plan is essential to ensure the safe handling of

Chlorodicyclohexylphosphine from receipt to use.

Pre-Operational Checks:
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Verify Availability of Safety Equipment: Ensure that a chemical fume hood, eyewash station,

and safety shower are readily accessible and in good working order.[1]

Assemble all Necessary PPE: Before handling the chemical, don the appropriate PPE as

outlined in the table above.

Prepare the Work Area: The handling area, typically a chemical fume hood, should be clean

and free of incompatible materials, especially water and strong oxidizing agents.[1]

Handling Procedure:

Inert Atmosphere: As Chlorodicyclohexylphosphine is air and moisture sensitive, it should

be handled under an inert atmosphere (e.g., nitrogen or argon).[1]

Dispensing: Use only under a chemical fume hood.[1] When transferring the liquid, use a

syringe or cannula technique to avoid exposure to air and moisture.

Avoid Contact: Do not get in eyes, on skin, or on clothing.[1] Do not breathe vapors or mist.

[1]

Prevent Water Contact: Do not allow the chemical to come into contact with water, as it

reacts violently.[1][4]

Post-Operational Cleanup:

Decontaminate Equipment: Any equipment that has come into contact with

Chlorodicyclohexylphosphine should be decontaminated. A common procedure involves

rinsing with an inert solvent (e.g., anhydrous toluene or hexane) under an inert atmosphere.

Clean Work Area: Wipe down the work area within the fume hood with an appropriate solvent

and then with a detergent and water solution, ensuring all chemical residues are removed.

Doffing PPE: Remove PPE carefully to avoid contaminating yourself. Gloves should be

removed last and disposed of as hazardous waste. Wash hands thoroughly after handling.[1]

Emergency Procedures and First Aid
In the event of an exposure, immediate and appropriate first aid is critical.
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First Aid Measures

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of
water for at least 15 minutes, also under
the eyelids.[1][9] Remove contact lenses
if present and easy to do.[1] Seek
immediate medical attention.[1][10]

Skin Contact

Immediately wash off with plenty of water for at

least 15 minutes.[1][11] Remove all

contaminated clothing.[1] Seek immediate

medical attention.[1]

Inhalation

Move the exposed person to fresh air at once.

[12] If breathing has stopped, perform artificial

respiration.[1][12] Keep the person warm and at

rest.[12] Get medical attention as soon as

possible.[12]

| Ingestion | Do NOT induce vomiting.[1][4] Rinse mouth with water.[1] Call a physician or

poison control center immediately.[1] |

Disposal Plan
Proper disposal of Chlorodicyclohexylphosphine and its contaminated waste is crucial to

prevent environmental contamination and ensure safety.

Waste Collection and Storage:

Segregate Waste: All waste contaminated with Chlorodicyclohexylphosphine, including

empty containers, used PPE, and cleaning materials, must be collected in a dedicated,

properly labeled, and sealed hazardous waste container.

Container Requirements: The waste container should be stored in a cool, dry, and well-

ventilated area, away from incompatible materials.[1] Store in a corrosive-resistant container

with a resistant inner liner.[13]
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Disposal Method:

Approved Waste Disposal: Dispose of the contents and container to an approved waste

disposal plant.[1][13] Follow all local, state, and federal regulations for hazardous waste

disposal.

Do Not Dispose in Drains: Never dispose of Chlorodicyclohexylphosphine or its waste

down the drain.[14]

Workflow for Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

Chlorodicyclohexylphosphine.
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Caption: Workflow for Safe Handling and Disposal of Chlorodicyclohexylphosphine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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